Cas no 1105223-71-9 (N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• CAS No: 1105223-71-9
• MF: C₂₂H₁₈ClN₃O₄S
• MW: 455.914022922516
• CID: 5386474
• Update Time: 2025-05-19

N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

• Inchi： 1S/C22H18ClN3O4S/c1-29-17-9-18(30-2)16(8-15(17)23)25-19(27)10-26-12-24-20-14(11-31-21(20)22(26)28)13-6-4-3-5-7-13/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key： ZKYQVBVCVQFZMS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=C(OC)C=C1OC)(=O)CN1C=NC2C(C3=CC=CC=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

Research Brief on N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS: 1105223-71-9)

N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS: 1105223-71-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thieno[3,2-d]pyrimidin-4-one scaffold, has demonstrated promising biological activities, particularly in the modulation of key signaling pathways involved in cancer and inflammatory diseases. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 1105223-71-9, which can be efficiently prepared through a multi-step organic synthesis involving the condensation of 5-chloro-2,4-dimethoxyaniline with a thieno[3,2-d]pyrimidin-4-one intermediate. The compound's structural features, including the chloro and dimethoxy substituents on the phenyl ring, contribute to its enhanced binding affinity and selectivity towards target proteins. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have revealed that 1105223-71-9 exhibits potent inhibitory effects on specific kinases and enzymes implicated in disease pathogenesis. For instance, the compound has shown nanomolar-range activity against protein kinases involved in cell proliferation and survival, making it a candidate for oncology drug development. Additionally, its ability to modulate inflammatory mediators suggests potential applications in autoimmune and chronic inflammatory conditions. Mechanistic studies utilizing molecular docking and X-ray crystallography have provided insights into the compound's binding mode, revealing key interactions with active site residues of target proteins.

One of the most compelling aspects of 1105223-71-9 is its favorable pharmacokinetic profile, as evidenced by recent preclinical studies. The compound demonstrates good oral bioavailability, metabolic stability, and low toxicity in animal models, which are critical attributes for advancing it to clinical trials. Furthermore, structure-activity relationship (SAR) studies have identified specific modifications that can further enhance its potency and selectivity, paving the way for the development of next-generation derivatives.

Despite these promising findings, challenges remain in translating 1105223-71-9 into clinical applications. Issues such as off-target effects, potential drug-drug interactions, and formulation stability need to be addressed through rigorous optimization and testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS: 1105223-71-9) represents a promising lead compound with significant therapeutic potential. Its unique chemical structure, combined with robust biological activity and pharmacokinetic properties, positions it as a valuable candidate for further investigation. Ongoing research efforts are expected to uncover additional applications and refine its therapeutic efficacy, ultimately contributing to the development of novel treatments for complex diseases.